Cas no 922661-78-7 (N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide)

• Product Name: N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide
• CAS No: 922661-78-7
• MF: C₁₈H₁₄Cl₂N₂O₃S
• MW: 409.286361217499
• CID: 6479649
• Update Time: 2025-06-11

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide
• N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide

• Inchi： 1S/C18H14Cl2N2O3S/c1-24-15-5-3-4-12(16(15)25-2)17(23)22-18-21-14(9-26-18)11-7-6-10(19)8-13(11)20/h3-9H,1-2H3,(H,21,22,23)
• InChI Key： PSQQUJHELZBPQG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2Cl)=CS1)(=O)C1=CC=CC(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide

Introduction to N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide (CAS No. 922661-78-7)

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 922661-78-7, represents a fascinating blend of structural complexity and potential biological activity. The molecular structure incorporates several key functional groups, including thiazole, dimethoxybenzamide, and 2,4-dichlorophenyl, which collectively contribute to its unique chemical properties and reactivity. In recent years, such compounds have been extensively studied for their applications in drug discovery and development, particularly in the quest to identify novel therapeutic agents with improved efficacy and reduced side effects.

The thiazole ring is a heterocyclic compound that is widely prevalent in nature and has been extensively explored for its pharmacological properties. Thiazole derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The incorporation of the thiazole moiety into the molecular framework of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide likely contributes to its potential as a pharmacophore in the design of new drugs. Specifically, the presence of the thiazole ring may enhance the compound's ability to interact with biological targets, thereby modulating cellular processes and potentially treating various diseases.

The second key component of this compound is the dimethoxybenzamide group. Benzamides are well-known for their role as bioactive molecules and are frequently found in pharmaceuticals due to their ability to act as substrates or inhibitors of various enzymes. The dimethoxy substitution on the benzamide moiety further modifies its electronic properties and reactivity, potentially influencing its binding affinity and selectivity towards biological targets. This modification can be crucial in fine-tuning the pharmacological profile of the compound, making it more effective against specific pathogens or disease conditions.

The third significant feature of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide is the presence of the 2,4-dichlorophenyl group. Chlorophenyl groups are commonly used in medicinal chemistry due to their ability to enhance lipophilicity and metabolic stability. The dichloro substitution provides additional electronic effects that can influence the compound's interactions with biological targets. This structural element may contribute to the compound's ability to penetrate biological membranes and reach its intended site of action more efficiently. Furthermore, the dichloro substitution can increase the compound's resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases.

In recent years, there has been a growing interest in developing novel therapeutic agents with mechanisms of action that differ from those of existing drugs. N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide represents a promising candidate for such efforts. Its unique structural features suggest potential applications in various therapeutic areas. For instance, studies have shown that thiazole derivatives can exhibit potent antimicrobial activity against Gram-positive bacteria by inhibiting essential bacterial enzymes. Similarly, benzamide derivatives have been reported to possess anti-inflammatory properties by modulating cytokine production and signaling pathways.

The combination of these structural elements in N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide may lead to a compound with enhanced therapeutic potential. Preliminary studies have suggested that this compound may exhibit activity against various bacterial strains by interfering with essential metabolic pathways. Additionally, its ability to modulate inflammatory responses could make it a valuable candidate for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The development of new drugs is often a lengthy and complex process that involves extensive screening of potential candidates for efficacy and safety. N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide has shown promise in early-stage studies but requires further investigation before it can be considered for clinical use. Future research will focus on evaluating its pharmacokinetic properties, including absorption distribution metabolism excretion (ADME) profiles, as well as its toxicity profile in various animal models. Additionally，in vitro studies will be conducted to identify potential off-target effects and assess its mechanism of action at a molecular level.

The synthesis of N-4-(2，4-dichlorophenyl)-1，3-thiazol--y-- - - - - - - - - - - - - - - - - - -- -- -- -- -- -- -- yl-- yl-- yl-- yl-- yl-- yl-- yl-- yl-- yl-- yl-- yl-- dimethoxybenzamide involves multiple synthetic steps that require precise control over reaction conditions and reagent selection。 The synthesis typically begins with the preparation of the thiazole core， followed by functionalization with dimethoxybenzoic acid derivatives。 The final step involves coupling these two fragments using appropriate coupling reagents， such as palladium-based catalysts。 Each step must be carefully optimized to ensure high yield and purity， which are critical for pharmaceutical applications。

The use of advanced computational methods has become increasingly important in modern drug discovery。 Molecular modeling techniques， such as docking simulations，can predict how N--y-- --y-- --y-- --y-- --y-- --y-- --y-- --y-- --y-- --y--) interacts with biological targets at an atomic level。 These predictions can guide experimental efforts by identifying key interactions between the compound and its target proteins or enzymes。 Additionally， quantum mechanical calculations can provide insights into the electronic structure of the molecule， which can help explain its reactivity and pharmacological properties。

In conclusion， N----y----y----y----y----y----y----y----y----) is a structurally complex organic compound with significant potential as a pharmaceutical agent。 Its unique combination of functional groups， including thiazole、 dimethoxybenzamide，and dichlorophenyl， makes it an interesting candidate for further research。 While early studies have shown promising results， further investigation is needed to fully understand its therapeutic potential。 The development of new drugs remains one of the most challenging yet rewarding endeavors in modern science， and compounds like N----y----) represent hope for future advancements in medicine。